Cas no 590376-46-8 (3-Methoxy-2-((3-(trifluoromethyl)benzyl)oxy)benzaldehyde)

• Product Name: 3-Methoxy-2-((3-(trifluoromethyl)benzyl)oxy)benzaldehyde
• CAS No: 590376-46-8
• MF: C₁₆H₁₃F₃O₃
• MW: 310.267835378647
• MDL: MFCD03422411
• CID: 3059005
• PubChem ID: 4470333
• Update Time: 2025-07-02

3-Methoxy-2-((3-(trifluoromethyl)benzyl)oxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-((3-(trifluoromethyl)benzyl)oxy)benzaldehyde
• VQNZSLRIXIXYBD-UHFFFAOYSA-N
• 3-Methoxy-2-([3-(trifluoromethyl)benzyl]oxy)benzaldehyde
• 590376-46-8
• 3-methoxy-2-[[3-(trifluoromethyl)phenyl]methoxy]benzaldehyde
• 3-methoxy-2-{[3-(trifluoromethyl)benzyl]oxy}benzaldehyde
• 3-methoxy-2-{[3-(trifluoromethyl)phenyl]methoxy}benzaldehyde
• MFCD03422411
• STK441244
• CS-0319754
• 3-METHOXY-2-{[3-(TRIFLUOROMETHYL)BENZYL]-OXY}BENZALDEHYDE
• ALBB-001224
• H21330
• BBL017112
• AKOS000308800
• VS-05860
• 3-METHOXY-2-[[3-(TRIFLUOROMETHYL)BENZYL]OXY]BENZALDEHYDE

• MDL： MFCD03422411
• Inchi： 1S/C16H13F3O3/c1-21-14-7-3-5-12(9-20)15(14)22-10-11-4-2-6-13(8-11)16(17,18)19/h2-9H,10H2,1H3
• InChI Key： VQNZSLRIXIXYBD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)COC1C(=CC=CC=1C=O)OC)(F)F

Computed Properties

• Exact Mass: 310.08167876Da
• Monoisotopic Mass: 310.08167876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Methoxy-2-((3-(trifluoromethyl)benzyl)oxy)benzaldehyde

Introduction to 3-Methoxy-2-((3-(trifluoromethyl)benzyl)oxy)benzaldehyde (CAS No. 590376-46-8)

3-Methoxy-2-((3-(trifluoromethyl)benzyl)oxy)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 590376-46-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a benzaldehyde core functional group, which is further modified by methoxy and benzyl ether substituents. The introduction of a trifluoromethyl group at the para position of the benzyl moiety introduces unique electronic and steric properties, making this molecule a promising candidate for various biochemical applications.

The structural features of 3-Methoxy-2-((3-(trifluoromethyl)benzyl)oxy)benzaldehyde make it an intriguing scaffold for drug discovery. The benzaldehyde moiety is well-known for its reactivity in forming Schiff bases and condensation products, which are frequently explored in the synthesis of bioactive molecules. Additionally, the methoxy group at the ortho position enhances lipophilicity, while the trifluoromethyl group increases metabolic stability and binding affinity to biological targets. These structural attributes collectively contribute to its potential as a pharmacophore in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced pharmacokinetic properties. The presence of a trifluoromethyl group in 3-Methoxy-2-((3-(trifluoromethyl)benzyl)oxy)benzaldehyde aligns with this trend, as such modifications are known to improve drug efficacy and reduce degradation rates. Studies have demonstrated that fluorinated compounds often exhibit improved solubility, bioavailability, and resistance to metabolic enzymes, making them highly desirable in medicinal chemistry.

The benzyl ether substituent in this compound introduces another layer of complexity, potentially influencing both its solubility and interactions with biological targets. This modification can be strategically employed to modulate binding affinities or to enhance pharmacological effects. For instance, benzyl ethers are commonly used in drug design due to their ability to form stable bonds with proteins and enzymes, which is crucial for achieving therapeutic efficacy.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to optimize structures like 3-Methoxy-2-((3-(trifluoromethyl)benzyl)oxy)benzaldehyde for specific biological activities. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in inflammatory pathways. Such interactions are of particular interest in the development of anti-inflammatory and immunomodulatory drugs.

The methoxy group at the ortho position not only influences lipophilicity but also participates in hydrogen bonding interactions, which are critical for enzyme-substrate binding. This feature makes 3-Methoxy-2-((3-(trifluoromethyl)benzyl)oxy)benzaldehyde a versatile scaffold for designing molecules that require specific spatial orientations within biological targets. The combination of these structural elements suggests potential applications in multiple therapeutic areas, including oncology, neurology, and immunology.

In oncology research, aldehydes such as benzaldehyde derivatives have been explored for their ability to induce apoptosis or inhibit proliferation in cancer cells. The unique structural features of 3-Methoxy-2-((3-(trifluoromethyl)benzyl)oxy)benzaldehyde may enhance its efficacy as an anticancer agent by improving target binding affinity or by modulating signaling pathways involved in tumor growth. Preliminary studies have indicated that compounds with similar structures exhibit promising activity against certain cancer cell lines.

Neurological research has also benefited from the exploration of fluorinated aromatic compounds. The ability of trifluoromethyl groups to enhance metabolic stability has made them particularly valuable in developing drugs that require prolonged half-lives. Additionally, the benzaldehyde core can be modified to interact with neurotransmitter receptors or enzymes implicated in neurological disorders such as Alzheimer's disease or Parkinson's disease. The methoxy and benzyl ether substituents further contribute to fine-tuning pharmacological properties for optimal therapeutic effects.

The immunomodulatory potential of 3-Methoxy-2-((3-(trifluoromethyl)benzyl)oxy)benzaldehyde is another area of active investigation. Compounds that can modulate immune responses are crucial for treating autoimmune diseases and infections. The structural complexity of this molecule allows it to engage with multiple immune-related targets, potentially offering broad-spectrum therapeutic benefits.

The synthesis of 3-Methoxy-2-((3-(trifluoromethyl)benzyl)oxy)benzaldehyde involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline production processes. These methods not only improve efficiency but also enhance scalability for industrial applications.

In conclusion,3-Methoxy-2-((3-(trifluoromethyl)benzyl)oxy)benzaldehyde (CAS No. 590376-46-8) represents a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups—particularly the benzaldehyde core modified by methoxy and benzyl ether substituents—along with the incorporation of a trifluoromethyl group—makes it an attractive scaffold for developing novel therapeutics across various medical disciplines. Continued research into this compound will likely uncover new applications and reinforce its importance in drug discovery efforts.